Cas no 596806-35-8 (BENZENE, 2-BROMO-1-ISOTHIOCYANATO-4-METHOXY-)

• Product Name: BENZENE, 2-BROMO-1-ISOTHIOCYANATO-4-METHOXY-
• CAS No: 596806-35-8
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 3370589
• PubChem ID: 46188898
• Update Time: 2025-04-21

BENZENE, 2-BROMO-1-ISOTHIOCYANATO-4-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 2-BROMO-1-ISOTHIOCYANATO-4-METHOXY-
• SY329167
• 2-bromo-1-isothiocyanato-4-methoxybenzene
• 2-Bromo-4-methoxyphenyl isothiocyanate
• 596806-35-8

• Inchi： 1S/C8H6BrNOS/c1-11-6-2-3-8(10-5-12)7(9)4-6/h2-4H,1H3
• InChI Key： YLUDZSHPDQGNHW-UHFFFAOYSA-N
• SMILES： C1(N=C=S)=CC=C(OC)C=C1Br

Computed Properties

• Exact Mass: 242.93535Da
• Monoisotopic Mass: 242.93535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines